Cas no 2229006-27-1 (N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine)

• Product Name: N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine
• CAS No: 2229006-27-1
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5937637
• PubChem ID: 165696311
• Update Time: 2025-05-20

N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine
• 2229006-27-1
• N-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)-N-methylhydroxylamine
• EN300-1819783

• Inchi： 1S/C9H15NO/c1-10(11)6-9-5-7-2-3-8(9)4-7/h2-3,7-9,11H,4-6H2,1H3
• InChI Key： KVKYNPXASRMKFS-UHFFFAOYSA-N
• SMILES： ON(C)CC1CC2C=CC1C2

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.5Ų

Additional information on N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine

Introduction to N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine (CAS No. 2229006-27-1)

N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine, identified by its CAS number 2229006-27-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique arrangement of atoms in this compound contributes to its distinct chemical properties, making it a valuable subject for further investigation.

The structural framework of N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine consists of a bicyclic system derived from heptane, with an additional hydroxylamine moiety attached to a methyl group. This configuration imparts a high degree of steric hindrance and electronic complexity, which can be exploited to modulate biological activity. The presence of both hydrophobic and hydrophilic regions in the molecule suggests that it may exhibit favorable solubility characteristics, making it suitable for various pharmaceutical formulations.

In recent years, there has been a growing interest in the development of molecules that can interact with biological targets in novel ways. The compound N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine has been studied for its potential as a scaffold for drug discovery. Its unique structure allows for the possibility of designing derivatives with enhanced binding affinity and selectivity towards specific enzymes or receptors. This has led to several research initiatives aimed at exploring its pharmacological profile.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that molecules with similar structural features may interfere with the activity of enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. The hydroxylamine group in N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine is particularly noteworthy, as it has been shown to exhibit neuroprotective properties in certain contexts.

The synthesis of N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine presents both challenges and opportunities for synthetic chemists. The bicyclic core requires careful construction to ensure the correct stereochemistry is maintained throughout the synthesis process. Advances in organic synthesis techniques have made it possible to access complex structures like this one with increasing efficiency and precision.

Recent breakthroughs in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine interacts with biological targets at the molecular level. These simulations have helped researchers predict potential drug candidates and optimize their properties before experimental synthesis.

The pharmacokinetic properties of N-({bicyclo2.2.1hept-5-en-2-yl}methyl)-N-methylhydroxylamine are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for determining its suitability as a therapeutic agent. Studies have begun to explore these aspects, providing valuable data on its bioavailability and potential side effects.

In conclusion, N-{(bicyclo₂.₂.₁hept₅-en₂-yl)methyl}-N-methylhydroxylamine (CAS No. 2229006-27-1) represents a promising candidate for further pharmaceutical development. Its unique structure and functional groups make it an attractive scaffold for designing new drugs targeting various diseases, particularly neurological disorders. As research continues to uncover more about its properties and potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.